Cas no 132537-43-0 (3-(Trifluoromethyl)pyridazine)

3-(Trifluoromethyl)pyridazine is a fluorinated heterocyclic compound featuring a pyridazine core substituted with a trifluoromethyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, improving bioavailability in active compounds. Its electron-withdrawing nature also facilitates selective functionalization reactions, enabling precise derivatization. The compound’s rigid aromatic framework contributes to its utility in designing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. High purity grades are available to ensure reproducibility in research and industrial applications.

3-(Trifluoromethyl)pyridazine structure

Product Name:3-(Trifluoromethyl)pyridazine

CAS No:132537-43-0

MF:C₅H₃F₃N₂

MW:148.085931062698

MDL:MFCD16140190

CID:2602576

PubChem ID:329765481

Update Time:2025-07-19

3-(Trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)pyridazine
- MS-20211
- 3-(Trifluoromethyl)pyridazine, 97%
- 132537-43-0
- SCHEMBL3294660
- MFCD16140190
- CS-0444633
- Pyridazine, 3-(trifluoromethyl)-
- AKOS005258368
- CUZRLRPPDYGBNO-UHFFFAOYSA-N
- STL555203
- VVQHIHPZHJQYEY-UHFFFAOYSA-N
- BBL101407
- MDL： MFCD16140190
- Inchi： 1S/C5H3F3N2/c6-5(7,8)4-2-1-3-9-10-4/h1-3H
- InChI Key： VVQHIHPZHJQYEY-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CN=N1)(F)F

Computed Properties

Exact Mass: 148.02483259g/mol
Monoisotopic Mass: 148.02483259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Melting Point: 30-35 °C
Flash Point: Degrees Fahrenheit:204.8°F
Degrees Celsius:96°C

3-(Trifluoromethyl)pyridazine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H319
Warning Statement： P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-36
Safety Instruction： 26-45
Hazardous Material Identification：
Storage Condition：2-8°C

3-(Trifluoromethyl)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T897678-50mg	3-(Trifluoromethyl)pyridazine	132537-43-0		50mg	$ 70.00	2022-06-02
TRC	T897678-100mg	3-(Trifluoromethyl)pyridazine	132537-43-0		100mg	$ 95.00	2022-06-02
TRC	T897678-500mg	3-(Trifluoromethyl)pyridazine	132537-43-0		500mg	$ 365.00	2022-06-02
Apollo Scientific	PC520717-1g	3-(Trifluoromethyl)pyridazine	132537-43-0	97%	1g	£192.00	2023-09-01
Apollo Scientific	PC520717-5g	3-(Trifluoromethyl)pyridazine	132537-43-0	97%	5g	£760.00	2023-09-01
Apollo Scientific	PC520717-10g	3-(Trifluoromethyl)pyridazine	132537-43-0	97%	10g	£1040.00	2023-09-01
abcr	AB546596-1 g	3-(Trifluoromethyl)pyridazine; .	132537-43-0		1g	€192.00	2023-07-11
abcr	AB546596-5 g	3-(Trifluoromethyl)pyridazine; .	132537-43-0		5g	€760.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	741280-500MG	3-(Trifluoromethyl)pyridazine	132537-43-0	97%	500MG	1158.17	2021-05-17
eNovation Chemicals LLC	Y1233725-250mg	Pyridazine, 3-(trifluoromethyl)-	132537-43-0	98%	250mg	$260	2024-06-06